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Compound of Interest

Compound Name: 2,5,5-Trimethylheptane

Cat. No.: B073589

The degree of branching in decane isomers directly impacts their physical properties.
Increased branching generally leads to a lower boiling point and melting point, as well as
decreased density and viscosity. This is primarily due to the reduction in surface area, which
diminishes the strength of intermolecular van der Waals forces.[1][4] The following table
summarizes the key physical properties of n-decane and three representative branched

isomers.
2 2,2- 252!3!3'
Property n-Decane Dimethyloctan  Tetramethylhe
Methylnonane
e Xxane
Molecular
CioH22 CioH22 CioH22 CioH22
Formula
Boiling Point (°C)  174.1[5] 166-169[2] 154-155[6][7] 160.33[8]
Melting Point
) -29.7[8] -74.65[2] N/A -53.99[9]
4
Density (g/mL at
0.730 0.726[2] 0.725[7] 0.761

20°C)

Logical Frameworks and Workflows

The selection and characterization of a specific decane isomer for a particular application
follow a structured process. The diagrams below, generated using Graphviz, illustrate the
classification of decane isomers and a typical experimental workflow for their characterization.
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Classification of Decane Isomers

Single Branch Multiple Branches Multiple Branches Highly Branched Highly Branched
\ 4
Nonane Backbone Octane Backbone Heptane Backbone Hexane Backbone Pentane Backbone
(e.g., 2-Methylnonane) (e.g., Dimethyloctanes) (e.g., Trimethylheptanes) (e.g., Tetramethylhexanes) (e.g., Pentamethylpentanes)
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Experimental Workflow for Isomer Characterization
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Conceptual Influence of Isomer Properties on Drug Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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